68-96-2

Hydroxyprogesterone

In Stock

• CAS RN:
• 68-96-2

• Formula:
• C21H30O3

• InChI:
• InChI=1S/C21H30O3/c1-13(22)21(24)11-8-18-16-5-4-14-12-15(23)6-9-19(14,2)17(16)7-10-20(18,21)3/h12,16-18,24H,4-11H2,1-3H3/t16-,17+,18+,19+,20+,21+/m1/s1

• InChIKey:
• DBPWSSGDRRHUNT-CEGNMAFCSA-N

• 17α-Hydroxyprogesterone (17-OHP) is a steroid and precursor in the synthesis of adrenal androgens. It binds to the glucocorticoid receptor in a cell-free assay (IC50 = 82 nM for the human receptor) and induces glucocorticoid receptor transactivation in HEK293 cells (EC50 = 1.2 µM). 17-OHP (0.005-1 µM) inhibits aldosterone-induced transactivation of the mineralocorticoid receptor in cell-based assays. Serum levels of 17-OHP are increased in patients with congenital adrenal hyperplasia.
  Hydroxyprogesterone is a physiological progestin that is produced during glucocorticoid and steroid hormone synthesis and is increased during the third trimester of pregnancy. Hydroxyprogesterone binds to the cytoplasmic progesterone receptors in the reproductive system and subsequently activates progesterone receptor mediated gene expression.
  17alpha-Hydroxyprogesterone, also known as ...

(2,4-Dichlorophenyl)methyl acetate

Usually In Stock

• CAS RN:
• 5468-96-2

• Formula:
• C9H8Cl2O2

• InChI:
• InChI=1S/C9H8Cl2O2/c1-6(12)13-5-7-2-3-8(10)4-9(7)11/h2-4H,5H2,1H3

• InChIKey:
• TXJMBLACZHJNAE-UHFFFAOYSA-N

• (2,4-Dichlorophenyl)methyl acetate is a useful research compound. Its molecular formula is C9H8Cl2O2 and its molecular weight is 219.06 g/mol. The purity is usually 95%.

1-methyl-3-phenyl-1H-pyrazole-5-carbaldehyde

In Stock

• CAS RN:
• 864068-96-2

• Formula:
• C11H10N2O

• InChI:
• InChI=1S/C11H10N2O/c1-13-10(8-14)7-11(12-13)9-5-3-2-4-6-9/h2-8H,1H3

• InChIKey:
• XFGHBJQGDDYIKS-UHFFFAOYSA-N

• 1-methyl-3-phenyl-1H-pyrazole-5-carbaldehyde is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.21 g/mol. The purity is usually 95%.

Benzamide, 2-amino-5-(1-pyrrolidinyl)-

In Stock

• CAS RN:
• 314768-96-2

• Formula:
• C11H15N3O

• InChI:
• InChI=1S/C11H15N3O/c12-10-4-3-8(7-9(10)11(13)15)14-5-1-2-6-14/h3-4,7H,1-2,5-6,12H2,(H2,13,15)

• InChIKey:
• PKNIRARSTODNBJ-UHFFFAOYSA-N

• Benzamide, 2-amino-5-(1-pyrrolidinyl)- is a useful research compound. Its molecular formula is C11H15N3O and its molecular weight is 205.26 g/mol. The purity is usually 95%.

4-(((3-Methylphenyl)sulfonamido)methyl)benzoic acid

In Stock

• CAS RN:
• 885268-96-2

• Formula:
• C15H15NO4S

• InChI:
• InChI=1S/C15H15NO4S/c1-11-3-2-4-14(9-11)21(19,20)16-10-12-5-7-13(8-6-12)15(17)18/h2-9,16H,10H2,1H3,(H,17,18)

• InChIKey:
• BRPRUWSJSTVPNI-UHFFFAOYSA-N

• 4-(((3-Methylphenyl)sulfonamido)methyl)benzoic acid is a useful research compound. Its molecular formula is C15H15NO4S and its molecular weight is 305.4 g/mol. The purity is usually 95%.

(Z)-isopropyl 6-(4-oxo-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoate

In Stock

• CAS RN:
• 356568-96-2

• Formula:
• C18H22N2O3S2

• InChI:
• InChI=1S/C18H22N2O3S2/c1-13(2)23-16(21)9-4-3-7-11-20-17(22)15(25-18(20)24)12-14-8-5-6-10-19-14/h5-6,8,10,12-13H,3-4,7,9,11H2,1-2H3/b15-12-

• InChIKey:
• KPFDMBDFVHMNDI-QINSGFPZSA-N

• (Z)-isopropyl 6-(4-oxo-5-(pyridin-2-ylmethylene)-2-thioxothiazolidin-3-yl)hexanoate is a useful research compound. Its molecular formula is C18H22N2O3S2 and its molecular weight is 378.51. The purity is usually 95%.

N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide

In Stock

• CAS RN:
• 681268-96-2

• Formula:
• C17H19N3OS

• InChI:
• InChI=1S/C17H19N3OS/c1-10-3-6-13(7-11(10)2)20-16(18-17(21)12-4-5-12)14-8-22-9-15(14)19-20/h3,6-7,12H,4-5,8-9H2,1-2H3,(H,18,21)

• InChIKey:
• IZNHBXRUBBSMKK-UHFFFAOYSA-N

• N-(2-(3,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)cyclopropanecarboxamide is a useful research compound. Its molecular formula is C17H19N3OS and its molecular weight is 313.42. The purity is usually 95%.

N,N'-[1,4-phenylenebis(oxyethane-2,1-diyl)]diacetamide

In Stock

• CAS RN:
• 893768-96-2

• Formula:
• C14H20N2O4

• InChI:
• InChI=1S/C14H20N2O4/c1-11(17)15-7-9-19-13-3-5-14(6-4-13)20-10-8-16-12(2)18/h3-6H,7-10H2,1-2H3,(H,15,17)(H,16,18)

• InChIKey:
• KTYZFUWQMQPCMO-UHFFFAOYSA-N

• N,N'-[1,4-phenylenebis(oxyethane-2,1-diyl)]diacetamide is a useful research compound. Its molecular formula is C14H20N2O4 and its molecular weight is 280.324. The purity is usually 95%.

3-(2,3-Dimethylphenyl)-2'-methylpropiophenone

In Stock

• CAS RN:
• 898768-96-2

• Formula:
• C18H20O

• InChI:
• InChI=1S/C18H20O/c1-13-8-6-9-16(15(13)3)11-12-18(19)17-10-5-4-7-14(17)2/h4-10H,11-12H2,1-3H3

• InChIKey:
• NLIXIFUITFFOFC-UHFFFAOYSA-N

• 3-(2,3-Dimethylphenyl)-2'-methylpropiophenone is a useful research compound. Its molecular formula is C18H20O and its molecular weight is 252.3 g/mol. The purity is usually 95%.

N1-(2,3-dimethylphenyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide

In Stock

• CAS RN:
• 898368-96-2

• Formula:
• C21H27N3O4S2

• InChI:
• InChI=1S/C21H27N3O4S2/c1-15-7-5-9-18(16(15)2)23-21(26)20(25)22-12-11-17-8-3-4-13-24(17)30(27,28)19-10-6-14-29-19/h5-7,9-10,14,17H,3-4,8,11-13H2,1-2H3,(H,22,25)(H,23,26)

• InChIKey:
• HUDRPEPYLPUUSL-UHFFFAOYSA-N

• N1-(2,3-dimethylphenyl)-N2-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O4S2 and its molecular weight is 449.58. The purity is usually 95%.

2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-chloro-4-methylphenyl)acetamide

In Stock

• CAS RN:
• 932968-96-2

• Formula:
• C23H20ClN3O3S2

• InChI:
• InChI=1S/C23H20ClN3O3S2/c1-16-11-12-19(18(24)13-16)25-22(28)15-31-23-26-32(29,30)21-10-6-5-9-20(21)27(23)14-17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,25,28)

• InChIKey:
• RWUKXZRIDVSQDA-UHFFFAOYSA-N

• 2-[(4-benzyl-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanyl]-N-(2-chloro-4-methylphenyl)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O3S2 and its molecular weight is 486 g/mol. The purity is usually 95%.

7-Fluoro-1H-benzo[d]imidazole-2-carbaldehyde

In Stock

• CAS RN:
• 615568-96-2

• Formula:
• C8H5FN2O

• InChI:
• InChI=1S/C8H5FN2O/c9-5-2-1-3-6-8(5)11-7(4-12)10-6/h1-4H,(H,10,11)

• InChIKey:
• GGTMKHDQBKQAEP-UHFFFAOYSA-N

• 7-Fluoro-1H-benzo[d]imidazole-2-carbaldehyde is a useful research compound. Its molecular formula is C8H5FN2O and its molecular weight is 164.14 g/mol. The purity is usually 95%.

6-Ethyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine

In Stock

• CAS RN:
• 924868-96-2

• Formula:
• C9H13N5

• InChI:
• InChI=1S/C9H13N5/c1-4-7-5(2)11-9-12-8(10)13-14(9)6(7)3/h4H2,1-3H3,(H2,10,13)

• InChIKey:
• DJSYEDVPQDONMI-UHFFFAOYSA-N

• 6-Ethyl-5,7-dimethyl-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine is a useful research compound. Its molecular formula is C9H13N5 and its molecular weight is 191.23 g/mol. The purity is usually 95%.

3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

In Stock

• CAS RN:
• 445268-96-2

• Formula:
• C21H23N3OS

• InChI:
• InChI=1S/C21H23N3OS/c1-2-13-8-9-17-15(10-13)11-16-18(22)19(26-21(16)24-17)20(25)23-12-14-6-4-3-5-7-14/h3-7,11,13H,2,8-10,12,22H2,1H3,(H,23,25)

• InChIKey:
• QRPBJKQGLAQFCC-UHFFFAOYSA-N

• 3-amino-N-benzyl-6-ethyl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5g/mol. The purity is usually 95%.

Zinc acetylmethionate

• CAS RN:
• 102868-96-2

• Formula:
• C14H24N2O6S2Zn

• InChI:
• InChI=1S/2C7H13NO3S.Zn/c2*1-5(9)8-6(7(10)11)3-4-12-2;/h2*6H,3-4H2,1-2H3,(H,8,9)(H,10,11);/q;;+2/p-2/t2*6-;/m00./s1

• InChIKey:
• BBIPBCRCZBKDJW-UHFFFAOYSA-L

• Zinc acetylmethionate, also known as Zinc acetylmethionate, is a useful research compound. Its molecular formula is C14H24N2O6S2Zn and its molecular weight is 445.9 g/mol. The purity is usually 95%.

methyl 4-bromo-6-formylpyridine-3-carboxylate

In Stock

• CAS RN:
• 1823968-96-2

• Formula:
• C8H6BrNO3

• Methyl 4-bromo-6-formylpyridine-3-carboxylate is a useful research compound. Its molecular formula is C8H6BrNO3 and its molecular weight is 244. The purity is usually 95%.

3-[2-(3-Methoxyphenyl)ethyl]piperidine

• CAS RN:
• 1226168-96-2

• Formula:
• C14H21NO

• InChI:
• InChI=1S/C14H21NO/c1-16-14-6-2-4-12(10-14)7-8-13-5-3-9-15-11-13/h2,4,6,10,13,15H,3,5,7-9,11H2,1H3

• InChIKey:
• AHNMQUYOKZLPFY-UHFFFAOYSA-N

• 3-[2-(3-Methoxyphenyl)ethyl]piperidine is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32. The purity is usually 95%.

1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(2-methoxy-5-methylphenyl)-1H-pyrazole-4-carboxamide

In Stock

• CAS RN:
• 1014068-96-2

• Formula:
• C26H23F2N3O3

• InChI:
• InChI=1S/C26H23F2N3O3/c1-17-9-10-24(33-2)23(11-17)29-25(32)22-15-31(14-18-5-3-7-20(27)12-18)30-26(22)34-16-19-6-4-8-21(28)13-19/h3-13,15H,14,16H2,1-2H3,(H,29,32)

• InChIKey:
• RMTZPRQUQDANGP-UHFFFAOYSA-N

• 1-(3-fluorobenzyl)-3-((3-fluorobenzyl)oxy)-N-(2-methoxy-5-methylphenyl)-1H-pyrazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23F2N3O3 and its molecular weight is 463.485. The purity is usually 95%.

Methyl 4-(((5-(furan-2-carbonyl)thiophen-2-yl)methyl)carbamoyl)benzoate

In Stock

• CAS RN:
• 1797268-96-2

• Formula:
• C19H15NO5S

• InChI:
• InChI=1S/C19H15NO5S/c1-24-19(23)13-6-4-12(5-7-13)18(22)20-11-14-8-9-16(26-14)17(21)15-3-2-10-25-15/h2-10H,11H2,1H3,(H,20,22)

• InChIKey:
• YENLYWARIOTODN-UHFFFAOYSA-N

• Methyl 4-(((5-(furan-2-carbonyl)thiophen-2-yl)methyl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C19H15NO5S and its molecular weight is 369.39. The purity is usually 95%.

11-(6-Ethyl-5-fluoropyrimidin-4-yl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one

Usually In Stock

• CAS RN:
• 2329068-96-2

• Formula:
• C17H19FN4O

• InChI:
• InChI=1S/C17H19FN4O/c1-2-13-16(18)17(20-10-19-13)21-7-11-6-12(9-21)14-4-3-5-15(23)22(14)8-11/h3-5,10-12H,2,6-9H2,1H3

• InChIKey:
• LROVGGXLMXAKEU-UHFFFAOYSA-N

• 11-(6-Ethyl-5-fluoropyrimidin-4-yl)-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one is a useful research compound. Its molecular formula is C17H19FN4O and its molecular weight is 314.364. The purity is usually 95%.

TAK-960 hydrochloride

In Stock

• CAS RN:
• 1137868-96-2

• Formula:
• C27H35ClF3N7O3

• InChI:
• InChI=1S/C27H34F3N7O3.ClH/c1-35-10-8-16(9-11-35)32-24(38)18-12-22(40-3)20(13-19(18)28)33-26-31-14-21-23(34-26)37(17-6-4-5-7-17)15-27(29,30)25(39)36(21)2;/h12-14,16-17H,4-11,15H2,1-3H3,(H,32,38)(H,31,33,34);1H

• InChIKey:
• QZBHDFGFNVMONB-UHFFFAOYSA-N

• TAK-960 hydrochloride is a novel, investigational, orally bioavailable, potent, and selective PLK1 inhibitor(IC50=1.5 nM) that has shown activity in several tumor cell lines, including those that express multidrug-resistant protein 1 (MDR1).IC50 value: 1.5 nMTarget: PLK1in vitro: Consistent with PLK1 inhibition, TAK-960 treatment caused accumulation of G2–M cells, aberrant polo mitosis morphology, and increased phosphorylation of histone H3 (pHH3) in vitro and in vivo. TAK-960 inhibited proliferation of multiple cancer cell lines, with mean EC50 values ranging from 8.4 to 46.9 nmol/L, but not in nondividing normal cells (EC50 >1,000 nmol/L). The mutation status of TP53 or KRAS and MDR1 expression did not correlate with the potency of TAK-960 in the cell lines tested.in vivo: In animal models, oral administration of TAK-960 increased pHH3 in a dose-dependent manner and signi...